2-Methoxy-5-tetrazol-1-yl-benzaldehyde

• Molecular Formula: C9H8N4O2
• Molecular Weight: 204.19 g/mol
• IUPAC Name: 2-methoxy-5-(tetrazol-1-yl)benzaldehyde
• InChI: InChI=1S/C9H8N4O2/c1-15-9-3-2-8(4-7(9)5-14)13-6-10-11-12-13/h2-6H,1H3
• InChI Key: PITHNUWDJUJELK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C=NN=N2)C=O

Description

2-Methoxy-5-tetrazol-1-yl-benzaldehyde is a useful research compound. Its molecular formula is C9H8N4O2 and its molecular weight is 204.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-hydroxy-5-tetrazol-1-yl-benzaldehyde (2.63 mmol) in dimethylformamide (5 ml) was added potassium carbonate (3.95 mmol) and iodomethane (3.95 mmol) and the mixture was stirred under nitrogen atmosphere for 2 h. The mixture was poured into water (100 ml) and the white solid formed filtered to afford the title compound in a 67% yield.

Synthesis routes and methods II

Procedure details

Active manganese dioxide (77 mg) was added to a stirred solution of 2methoxy-5-(tetrazol-1-yl) phenylmethanol (40 mg) in tetrahydrofuran (1 ml). After 30 min the mixture was heated in an oil-bath at 70°. After a further 30 min, active manganese dioxide (67 mg) was added. After a further 1 h the mixture was allowed to cool and then filtered. The filtrate was evaporated to give the title compound as a yellow solid (33 mg); nmr, δ(d6 -DMSO), 4.4 (s,3H), 7.53 (d,1H, J=ca 10 Hz), 8.12-8.23 (m, 2H), 10.12 (s,1H), 10.40 (s,1H).